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Compound of Interest

Compound Name: 4-Bromo-3-chloro-2-iodoaniline

Cat. No.: B1444071 Get Quote

4-Bromo-3-chloro-2-iodoaniline is a polysubstituted aromatic amine, a class of compounds

that form the backbone of a vast array of functional molecules. While this specific molecule,

identified by CAS number 1426566-90-6, is not extensively documented as an end-product

with inherent biological activity, its true value lies in its potential as a versatile building block in

organic synthesis. The strategic placement of three distinct halogen atoms (bromine, chlorine,

and iodine) alongside an amino group on the aniline ring offers a rich platform for selective

chemical transformations. This guide is intended for researchers, scientists, and professionals

in drug development and materials science, providing a comprehensive overview of its

chemical properties, plausible synthetic strategies, and potential applications as a key

intermediate.

PART 1: Chemical Identity and Physicochemical
Properties
The fundamental characteristics of 4-Bromo-3-chloro-2-iodoaniline are summarized below,

providing a foundational understanding of this compound.
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Property Value Source(s)

CAS Number 1426566-90-6 [1][2]

Molecular Formula C₆H₄BrClIN [1][2]

Molecular Weight 332.36 g/mol [1][2]

IUPAC Name 4-Bromo-3-chloro-2-iodoaniline [1]

Synonyms
4-bromo-3-chloro-2-iodo-

phenylamine
[3]

Physical State Solid [4]

Further physicochemical properties such as melting point, boiling point, and solubility are not

consistently reported across public sources and should be determined empirically.

PART 2: Safety, Handling, and Storage
As with any halogenated aromatic compound, proper safety protocols are paramount when

handling 4-Bromo-3-chloro-2-iodoaniline.

Hazard Identification:

Acute Toxicity: Harmful if swallowed or inhaled.[4]

Skin Corrosion/Irritation: Causes skin irritation.[4]

Eye Damage/Irritation: Causes serious eye irritation.[4]

Respiratory Irritation: May cause respiratory irritation.[4]

Recommended Handling Procedures:

Use only in a well-ventilated area, preferably within a fume hood.[4]

Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,

safety goggles, and a lab coat.[4]
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Avoid breathing dust, fumes, or vapors.[4]

Wash hands thoroughly after handling.[4]

Storage:

Store in a tightly sealed container in a cool, dry place.[4]

Keep under an inert atmosphere (e.g., nitrogen or argon) at 2–8 °C for long-term stability.[1]

PART 3: Synthetic Routes and Methodologies
While specific literature detailing the synthesis of 4-Bromo-3-chloro-2-iodoaniline is scarce,

its structure suggests plausible multi-step synthetic pathways originating from simpler,

commercially available anilines or related aromatic compounds. The synthesis of

polysubstituted anilines often involves a strategic sequence of electrophilic aromatic

substitution reactions, with careful consideration of the directing effects of the substituents.[1]

A common strategy for introducing multiple halogens to an aniline ring involves the use of a

protecting group for the amine, such as an acetyl group. This moderates the activating effect of

the amine and directs substitution, preventing unwanted side reactions.[5]

Hypothetical Synthetic Workflow:

A plausible, albeit unconfirmed, synthetic route could involve the following steps:

Protection of the Amine: Aniline is first acetylated with acetic anhydride to form acetanilide.

This step is crucial to control the subsequent halogenation reactions.

Sequential Halogenation: The acetanilide is then subjected to a series of electrophilic

halogenation reactions. The order of halogen introduction is critical to achieving the desired

2,3,4-substitution pattern. The directing effects of the acetamido group (ortho-, para-

directing) and the already-substituted halogens must be carefully considered.

Deprotection: The final step involves the hydrolysis of the acetamido group to reveal the free

amine, yielding the target 4-Bromo-3-chloro-2-iodoaniline.
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Hypothetical Synthesis of 4-Bromo-3-chloro-2-iodoaniline
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Caption: A plausible multi-step synthesis of 4-Bromo-3-chloro-2-iodoaniline.
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PART 4: Reactivity and Applications in Organic
Synthesis
The synthetic utility of 4-Bromo-3-chloro-2-iodoaniline stems from the differential reactivity of

its functional groups. The presence of multiple, distinct halogen atoms makes it a valuable

precursor for creating complex molecular architectures, particularly in the pharmaceutical and

agrochemical industries.[6][7]

1. Cross-Coupling Reactions:

The bromo and iodo substituents are particularly amenable to palladium-catalyzed cross-

coupling reactions, such as the Suzuki, Heck, and Sonogashira reactions.[1] These reactions

are cornerstones of modern organic synthesis for forming carbon-carbon and carbon-

heteroatom bonds. The differential reactivity of C-I vs. C-Br bonds can potentially allow for

selective, sequential couplings.

Potential Cross-Coupling Reactions

4-Bromo-3-chloro-2-iodoaniline

Suzuki Coupling
(Boronic Acid, Pd catalyst)

Heck Coupling
(Alkene, Pd catalyst)

Sonogashira Coupling
(Alkyne, Pd/Cu catalyst)

Aryl-substituted aniline Alkene-substituted aniline Alkyne-substituted aniline

Click to download full resolution via product page

Caption: Potential cross-coupling reactions of 4-Bromo-3-chloro-2-iodoaniline.

2. Diazotization and Deamination:
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The amino group can be converted to a diazonium salt, which is a versatile intermediate. For

instance, a reductive deamination can replace the amino group with a hydrogen atom, as

demonstrated in the synthesis of 1-bromo-3-chloro-5-iodobenzene from a related aniline.[8]

This highlights the utility of this class of compounds in accessing a variety of substitution

patterns on the benzene ring.

3. Pharmaceutical and Agrochemical Intermediate:

Polysubstituted anilines are crucial building blocks for active pharmaceutical ingredients (APIs)

and agrochemicals.[6] The specific arrangement of halogens in 4-Bromo-3-chloro-2-
iodoaniline can be leveraged to synthesize complex heterocyclic systems or to introduce

specific functionalities that modulate the biological activity of a target molecule.

Conclusion
4-Bromo-3-chloro-2-iodoaniline (CAS No. 1426566-90-6) is a chemical intermediate with

significant potential for applications in synthetic organic chemistry. While detailed studies on

this specific molecule are not widely available, its structural features suggest its utility as a

versatile building block for the synthesis of complex molecules in the pharmaceutical,

agrochemical, and materials science sectors. The principles of electrophilic aromatic

substitution and modern cross-coupling reactions provide a framework for both its synthesis

and its subsequent derivatization. As with all specialized chemical reagents, appropriate safety

and handling procedures are essential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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